![molecular formula C14H16N4O2 B2454966 2-(cyclopropylmethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide CAS No. 2034393-90-1](/img/structure/B2454966.png)
2-(cyclopropylmethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(cyclopropylmethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide, also known as CPI-1189, is a novel small molecule compound that has been extensively studied for its potential therapeutic applications. CPI-1189 belongs to the class of isonicotinamide derivatives and has been shown to possess a range of pharmacological properties that make it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Synthesis and PET Imaging in Alzheimer's Disease
The synthesis of carbon-11-labeled isonicotinamides, including compounds similar to 2-(cyclopropylmethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide, has been explored for potential PET imaging applications targeting the GSK-3 enzyme in Alzheimer's disease. These compounds were synthesized with high radiochemical yield and purity, indicating their potential as PET imaging agents for studying enzyme activity related to Alzheimer's disease (Gao, Wang, & Zheng, 2017).
Green Synthesis of Pyranopyrazoles
A green and efficient method for synthesizing 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using isonicotinic acid as a dual and biological organocatalyst has been reported. This method involves a one-pot four-component condensation reaction, emphasizing the versatility of isonicotinic acid derivatives in facilitating environmentally friendly chemical syntheses (Zolfigol et al., 2013).
Antimicrobial and Anti-inflammatory Agents
Novel derivatives of isonicotinic acid, including structures related to this compound, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These studies underscore the potential of isonicotinic acid derivatives in the development of new therapeutic agents (Kendre, Landge, & Bhusare, 2015).
Carrier-Mediated Uptake in Cancer Therapy
The carrier-mediated uptake of YM155 monobromide, a novel small-molecule survivin suppressant, into human solid tumor and lymphoma cells, highlights the importance of understanding the cellular transport mechanisms of isonicotinic acid derivatives. This research provides insight into how modifications to the isonicotinamide scaffold can influence drug distribution and efficacy in cancer treatment (Minematsu et al., 2009).
Novel Pyrazole, Isoxazole, and Benzodiazepine Derivatives
The synthesis and biological evaluation of new series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety for antimicrobial and anti-inflammatory applications demonstrate the broad applicability of isonicotinic acid derivatives in medicinal chemistry. These compounds, developed using multi-component cyclo-condensation reactions, show promise in the treatment of various conditions (Kendre, Landge, & Bhusare, 2015).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2/c1-18-8-12(7-16-18)17-14(19)11-4-5-15-13(6-11)20-9-10-2-3-10/h4-8,10H,2-3,9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIKZUMVXLDPDIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)NC(=O)C2=CC(=NC=C2)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.